Cas no 352431-37-9 (L-2-Aminobutyric-3,3-d2 Acid)

• Product Name: L-2-Aminobutyric-3,3-d2 Acid
• CAS No: 352431-37-9
• MF: C₄H₉NO₂
• MW: 105.132084608078
• CID: 302973
• PubChem ID: 102601129
• Update Time: 2025-04-19

L-2-Aminobutyric-3,3-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic-3,3-d2 acid,2-amino-, (2S)- (9CI)
• L-2-AMINOBUTYRIC-3,3-D2 ACID
• CS-0437987
• F90461
• 352431-37-9
• (2S)-2-amino-3,3-dideuteriobutanoic acid
• HY-W010589S1
• H-Abu-OH-d2
• L-2-Aminobutyric-3,3-d2 Acid

• Inchi： 1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1/i2D2
• InChI Key： QWCKQJZIFLGMSD-NFTRXVFISA-N
• SMILES： OC([C@H](C([2H])([2H])C)N)=O

Computed Properties

• Exact Mass: 105.076
• Monoisotopic Mass: 105.076
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32000
• LogP: 0.50860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives